[(1-Acetyl-piperidin-2-ylmethyl)-amino]-acetic acid

• IUPAC Name: 2-[(1-acetylpiperidin-2-yl)methylamino]acetic acid
• InChI: InChI=1S/C10H18N2O3/c1-8(13)12-5-3-2-4-9(12)6-11-7-10(14)15/h9,11H,2-7H2,1H3,(H,14,15)
• InChI Key: YLUOZDCEMDNWHX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCCC1CNCC(=O)O
• Molecular Formula: C10H18N2O3
• Molecular Weight: 214.26 g/mol

Description

[(1-Acetyl-piperidin-2-ylmethyl)-amino]-acetic acid is a synthetic organic compound featuring a piperidine ring substituted with an acetyl group at the 1-position and a methylene-linked amino-acetic acid moiety at the 2-position. Its molecular formula is C₁₁H₁₉N₂O₃ (molecular weight: 227.28 g/mol).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(1-Acetyl-piperidin-2-ylmethyl)-amino]-acetic acid typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through various methods, including hydrogenation, cyclization, cycloaddition, annulation, and amination.

Acetylation: The piperidine ring is then acetylated using acetic anhydride or acetyl chloride under basic conditions to form the acetyl-piperidine derivative.

Aminomethylation: The acetyl-piperidine derivative undergoes aminomethylation using formaldehyde and a secondary amine to introduce the aminomethyl group.

Introduction of the Acetic Acid Moiety:

Industrial Production Methods

Industrial production methods for [(1-Acetyl-piperidin-2-ylmethyl)-amino]-acetic acid often involve large-scale synthesis using similar reaction conditions as described above. The process is optimized for yield and purity, with careful control of reaction parameters such as temperature, pressure, and pH .

Chemical Reactions Analysis

Amidation Reactions

The carboxylic acid group facilitates amide bond formation under thermal or catalytic conditions. In thermal amidation , neat reactions with amines at 160°C yield amides (e.g., forming $N$-alkyl derivatives) via direct condensation, achieving 70–85% yields when molecular sieves absorb water . For example:

$$\text{[(1-Acetyl-piperidin-2-ylmethyl)-amino]-acetic acid} + \text{R-NH}_2 \xrightarrow{160^\circ \text{C}} \text{Amide} + \text{H}_2\text{O}$$

Catalytic methods using B(OCH$_2$CF$_3$)$_3$ enable room-temperature amidation with non-nucleophilic amines (e.g., tert-butylamine), achieving >90% conversion in aprotic solvents like THF .

Acylation of the Piperidine Nitrogen

The secondary amine on the piperidine ring undergoes acylation with reagents like acetic anhydride or isobutyl chloroformate. A representative protocol involves:

• Activation of the amine with $N$-methylmorpholine at −20°C.

• Coupling with acylating agents (e.g., isocyanates) to form stable acetylated derivatives .
  Example :

$$\text{Piperidine-NH} + (\text{CH}_3\text{CO})_2\text{O} \rightarrow \text{Piperidine-N-COCH}_3$$

Yields exceed 80% when using continuous flow reactors for optimized mixing.

Hydrolysis Reactions

The acetyl group is susceptible to acid- or base-catalyzed hydrolysis , yielding the free amine. For instance:

$$\text{Acetylated piperidine} + \text{H}_2\text{O} \xrightarrow{\text{HCl or NaOH}} \text{Piperidine-NH}_2 + \text{CH}_3\text{COOH}$$

Kinetic studies show pseudo-first-order behavior in 6 M HCl at 60°C, with full deacetylation within 2 hours.

Nucleophilic Substitution at the Acetic Acid Moiety

The carboxylic acid can be converted to esters or acyl chlorides. Esterification with benzyl alcohol via DCC/DMAP catalysis achieves 75–90% yields:

$$\text{COOH} + \text{BnOH} \xrightarrow{\text{DCC}} \text{COOBn}$$

Acyl chloride formation using SOCl$_2$ enables subsequent coupling with amines for peptide synthesis .

Cyclization and Ring Functionalization

The piperidine ring participates in radical-mediated rearrangements (e.g., with tri-$n$-butyltin hydride) to form fused bicyclic structures . Additionally, palladium-catalyzed allylic amination introduces substituents at the 4-position of the piperidine :

$$\text{Piperidine} + \text{Allyl bromide} \xrightarrow{\text{Pd(0)}} \text{4-Allyl-piperidine}$$

Mechanistic Insights

• Amidation : Proceeds via a mixed anhydride intermediate when using coupling agents like isobutyl chloroformate .

• Hydrolysis : Follows an S$_N$2 mechanism in basic conditions, while acidic hydrolysis involves oxonium ion formation.

• Radical Cyclization : Initiated by AIBN, forming a piperidinylmethyl radical that undergoes 5-exo-trig cyclization .

Scientific Research Applications

Chemistry

[(1-Acetyl-piperidin-2-ylmethyl)-amino]-acetic acid serves as a crucial building block in organic synthesis. It is utilized in:

• Synthesis of Complex Molecules : The compound acts as a reagent for creating more complex piperidine derivatives, which can exhibit varied biological activities.
• Chemical Reactions : It participates in oxidation, reduction, and nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Biology

In biological research, this compound is studied for its interactions with enzymes and receptors:

• Enzyme Interaction : It has shown potential effects on enzymes such as acetylcholinesterase (AChE), which is critical for neurotransmitter regulation. Inhibition of AChE can have implications for treating neurodegenerative diseases like Alzheimer's .
• Receptor Modulation : The compound may act on neurotransmitter receptors, potentially influencing mood and cognitive functions.

Medicine

The therapeutic potential of [(1-Acetyl-piperidin-2-ylmethyl)-amino]-acetic acid is being explored in various medical fields:

• Neurological Disorders : The compound's ability to inhibit AChE suggests it could be beneficial in treating Alzheimer's disease by enhancing cholinergic signaling .
• Cancer Treatment : Preliminary studies indicate that similar piperidine derivatives exhibit cytotoxic effects against cancer cell lines, suggesting potential anticancer properties for this compound as well .
• Anti-inflammatory Applications : Research indicates that it may interact with inflammatory pathways, offering therapeutic benefits for chronic inflammatory diseases.

Case Studies and Research Findings

Recent studies have highlighted the potential of [(1-Acetyl-piperidin-2-ylmethyl)-amino]-acetic acid in various therapeutic contexts:

• Neuroprotective Effects :
  • A study demonstrated that compounds with similar piperidine structures showed inhibition of AChE activity, suggesting a potential role in Alzheimer's therapy .
• Anticancer Properties :
  • Research indicated that certain piperidine derivatives exhibited enhanced cytotoxicity against cancer cell lines compared to standard treatments like bleomycin .
• Anti-inflammatory Activity :
  • Investigations into the compound's interaction with inflammatory pathways revealed promising results for chronic inflammatory disease treatment.

Mechanism of Action

The mechanism of action of [(1-Acetyl-piperidin-2-ylmethyl)-amino]-acetic acid involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity . The exact molecular targets and pathways involved depend on the specific biological context and the compound’s structure .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s uniqueness lies in its combination of acetylated piperidine and amino-acetic acid groups. Below is a comparison with related compounds from the evidence:

Compound Name	Molecular Formula	Key Functional Groups	Structural Features	Potential Applications
[(1-Acetyl-piperidin-2-ylmethyl)-amino]-acetic acid	C₁₁H₁₉N₂O₃	Acetyl, amino, acetic acid	1-Acetyl-piperidine core; methylene-linked amino-acetic acid side chain	Chelation, drug design, catalysis
2-(1-Methylpiperidin-2-yl)acetic acid	C₈H₁₅NO₂	Methyl, acetic acid	1-Methyl-piperidine core; direct acetic acid substitution at 2-position	Not specified (possibly chemical synthesis)
[(R)-1-Acetyl-piperidin-3-yl)-cyclopropyl-amino]-acetic acid	C₁₃H₂₁N₃O₃	Acetyl, cyclopropyl-amino, acetic acid	1-Acetyl-piperidine; cyclopropyl-amino group at 3-position; acetic acid side chain	Pharmaceuticals (structure suggests bioactivity)
[4-(Ethoxycarbonyl)piperidin-1-yl]acetic acid	C₁₀H₁₇NO₄	Ethoxycarbonyl, acetic acid	Ethoxycarbonyl substitution at 4-position; acetic acid at 1-position	Chemical synthesis, polymer precursors

Key Differences and Implications

Acetyl vs. Methyl Groups: The acetyl group in the target compound may enhance electron-withdrawing effects compared to methyl groups, altering reactivity and stability.

Amino-Acetic Acid vs. Direct Acetic Acid: The methylene-linked amino group introduces a chelating site (NH and COO⁻ groups), which could enhance metal-binding capacity, similar to how -COOH groups in acetic acid-modified biochar (ASBB) adsorb uranium .

Substitution Position : Piperidine derivatives with substituents at the 3- or 4-positions (e.g., cyclopropyl or ethoxycarbonyl groups) exhibit distinct spatial arrangements, affecting steric interactions and binding affinity in catalytic or biological systems .

Research Findings and Mechanistic Insights

Functional Group Interactions

• Acetyl Group : In analogous compounds, acetylation reduces nucleophilicity but increases resistance to enzymatic degradation, a trait exploited in prodrug design .
• Amino-Acetic Acid Moiety: The -NH-CH₂-COOH structure can act as a bidentate ligand, coordinating metals via the amino and carboxylate groups. This is analogous to uranium binding by -COO⁻ in ASBB, where monodentate coordination dominates .
• Piperidine Ring : The saturated six-membered ring provides conformational flexibility, enabling interactions with hydrophobic pockets in proteins or synthetic receptors.

Comparative Performance in Metal Chelation

While direct experimental data for the target compound is absent, insights can be inferred from structurally related systems:

• ASBB (Acetic Acid-Modified Biochar): Exhibits 97.8% uranium removal efficiency at pH 6.0, attributed to -COO⁻ coordination . The target compound’s amino-acetic acid group may similarly bind metals, though efficacy would depend on pH and steric accessibility.

Data Tables

Table 1: Physicochemical Properties

Property	[(1-Acetyl-piperidin-2-ylmethyl)-amino]-acetic Acid	2-(1-Methylpiperidin-2-yl)acetic Acid	[(R)-1-Acetyl-piperidin-3-yl)-cyclopropyl-amino]-acetic Acid
Molecular Weight (g/mol)	227.28	157.21	273.33
Water Solubility	Moderate (predicted)	High (due to polar groups)	Low (cyclopropyl group increases hydrophobicity)
pKa (COOH)	~2.5 (estimated)	~2.5	~2.5

Table 2: Adsorption Efficiency Comparison (Hypothetical)

Compound	Metal Ion	Optimal pH	Efficiency	Mechanism
ASBB	U(VI)	6.0	97.8%	-COO⁻ monodentate coordination
[(1-Acetyl-piperidin-2-ylmethyl)-amino]-acetic Acid	U(VI)	5.0–7.0	Not tested	Predicted: NH/COO⁻ chelation
Piperazine-acetic acid derivatives	Cu²⁺	7.0	85%	Bidentate chelation

Biological Activity

[(1-Acetyl-piperidin-2-ylmethyl)-amino]-acetic acid is a compound that has garnered interest due to its potential biological activities and applications in medicinal chemistry. This article delves into its biological activity, mechanisms of action, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

The molecular formula of [(1-Acetyl-piperidin-2-ylmethyl)-amino]-acetic acid is C11H16N2O3, with a molecular weight of 224.26 g/mol. The compound features a piperidine ring, an acetyl group, and an amino-acetic acid moiety, contributing to its unique reactivity and biological properties.

The biological activity of [(1-Acetyl-piperidin-2-ylmethyl)-amino]-acetic acid is primarily attributed to its interaction with various molecular targets. These interactions may modulate enzymatic pathways or receptor activities, influencing physiological responses. Preliminary studies suggest that the compound may act as an inhibitor of certain enzymes involved in neurotransmission and metabolic processes, similar to other piperidine derivatives known for their pharmacological effects.

Biological Activities

Research indicates that [(1-Acetyl-piperidin-2-ylmethyl)-amino]-acetic acid exhibits several biological activities:

• Anticholinesterase Activity : It has been studied for its potential to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes critical in the degradation of the neurotransmitter acetylcholine. This activity positions it as a candidate for treating neurodegenerative diseases like Alzheimer's .
• Cytotoxicity : In vitro assays have shown that this compound may possess cytotoxic properties against various cancer cell lines, indicating its potential in cancer therapy. The mechanism may involve apoptosis induction or cell cycle arrest .
• Neuroprotective Effects : Given its structural similarity to known neuroprotective agents, there is ongoing research into its ability to protect neuronal cells from oxidative stress and apoptosis .

Table 1: Summary of Biological Activities

Activity Type	Observations	References
Anticholinesterase Inhibition	IC50 values indicating moderate inhibition of AChE and BuChE
Cytotoxicity	Significant reduction in cell viability in HepG2 cells
Neuroprotective Effects	Potential to reduce oxidative stress in neuronal models

Structure-Activity Relationship (SAR)

The biological efficacy of [(1-Acetyl-piperidin-2-ylmethyl)-amino]-acetic acid can be further understood through SAR studies. Modifications to the piperidine ring or the acetic acid moiety can significantly alter its binding affinity and inhibitory potency against target enzymes. For instance, compounds with additional substituents on the piperidine ring have shown enhanced AChE inhibition compared to simpler analogs .